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Compound of Interest

(4-Bromo-3-fluoro-2-methylphenyl)
Compound Name:
(methyl)sulfane
Cat. No.: B14027131
Get Quote

(4-Bromo-2-fluoro-3-methylphenyl)
(methyl)sulfane[1][2][3]
Executive Summary

CAS 2707664-33-1 is a highly specialized halogenated thioether intermediate used primarily in
the synthesis of advanced pharmaceutical ingredients (APIs), particularly within the domain of
kinase inhibitors and nuclear receptor modulators. Its structure—1-bromo-3-fluoro-2-methyl-4-
(methylsulfanyl)benzene—features a dense substitution pattern (1,2,3,4-tetrasubstituted) that
offers unique steric and electronic properties.

The molecule serves as a critical "right-hand" building block in medicinal chemistry. The
bromine atom provides a handle for cross-coupling (Suzuki/Buchwald), while the fluorine and
methyl groups adjacent to the reaction center induce conformational locking (atropisomerism
control) and metabolic stability. The methylthio (SMe) moiety acts as a versatile functional
handle, capable of being oxidized to sulfoxides/sulfones or serving as a bioisostere for methoxy
groups.

Physicochemical Properties
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The following data represents the calculated and predicted physicochemical profile for CAS
2707664-33-1, derived from structural analogs and substituent constants.

Property Value /| Description

) (4-Bromo-2-fluoro-3-methylphenyl)
Chemical Name
(methyl)sulfane

1-bromo-3-fluoro-2-methyl-4-

IUPAC Name
(methylsulfanyl)benzene
Molecular Formula CsHsBrFS
Molecular Weight 251.13 g/mol
Appearance Off-white to pale yellow solid (low melting point)
- Insoluble in water; soluble in DCM, DMSO,
Solubility
Methanol, Ethyl Acetate
LogP (Predicted) ~3.8 — 4.2 (Highly Lipophilic)
H-Bond Donors/Acceptors 0/2(FS)
Rotatable Bonds 1 (S-CHs)
Topological Polar Surface Area 25.3 A2

Structural Analysis & Reactivity

The utility of CAS 2707664-33-1 lies in its orthogonal reactivity. Each substituent plays a
distinct role in downstream synthesis:

e C(1)-SMe (Thiomethyl): An electron-donating group (EDG) that activates the ring. It is stable
to basic conditions but sensitive to strong oxidants (MCPBA, H202) and strong Lewis acids
(BBr3).

e C(2)-F (Fluoro): Provides metabolic blocking at the ortho-position and modulates the pKa of
the ring system. It is generally inert to standard coupling conditions.[1]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://shop.alchimica.cz/cas/2707664-33-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14027131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e C(3)-Me (Methyl): Provides steric bulk. Its placement between the Fluoro and Bromo groups
creates a "steric gear," often used to twist the phenyl ring out of planarity in biaryl systems,
improving selectivity for protein binding pockets.

o C(4)-Br (Bromo): The primary reactive handle. It undergoes oxidative addition with Pd(0),
enabling C-C and C-N bond formation.

Reactivity Pathway Diagram

The following diagram illustrates the divergent synthesis pathways available from this core
scaffold.
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Figure 1: Divergent synthetic utility of CAS 2707664-33-1 in medicinal chemistry workflows.

Experimental Protocols
Protocol A: Synthesis of Biaryl Derivatives (Suzuki Coupling)

This protocol describes the coupling of CAS 2707664-33-1 with a phenylboronic acid, a
standard reaction for generating kinase inhibitor scaffolds.

Reagents:

« CAS 2707664-33-1 (1.0 eq)[2]
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Aryl Boronic Acid (1.2 eq)
Pd(dppf)Cl2-CH2Cl2 (0.05 eq)
K2COs (3.0 eq)

Solvent: 1,4-Dioxane / Water (4:1)

Step-by-Step Methodology:

Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine CAS
2707664-33-1 (251 mg, 1.0 mmol), the aryl boronic acid (1.2 mmol), and K=2COs (414 mg, 3.0
mmol).

Degassing: Evacuate the flask and backfill with Nitrogen (N2) three times. Add degassed 1,4-
dioxane (4 mL) and water (1 mL).

Catalyst Addition: Add Pd(dppf)Clz:CH2Clz (41 mg, 0.05 mmol) under a positive stream of
Nitrogen.

Reaction: Seal the flask and heat to 90°C for 4—12 hours. Monitor conversion by TLC
(Hexane/EtOAc) or LC-MS.

o Checkpoint: The starting bromide (Rt ~ high) should disappear, replaced by the biaryl
product (Rt ~ variable).

Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with water
(10 mL) followed by brine (10 mL).

Purification: Dry the organic layer over Na2SOa, filter, and concentrate. Purify via silica gel
flash chromatography (Gradient: 0—20% EtOAc in Hexanes).

Protocol B: Selective Oxidation to Sulfoxide/Sulfone

The transformation of the thiomethyl group to a sulfone is often required to increase metabolic

stability or electron deficiency.

Reagents:
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e CAS 2707664-33-1 (1.0 eq)[2]

e m-Chloroperbenzoic acid (mCPBA) (2.2 eq for Sulfone, 1.0 eq for Sulfoxide)
e Solvent: Dichloromethane (DCM)

Methodology:

» Dissolution: Dissolve CAS 2707664-33-1 (1.0 mmol) in anhydrous DCM (10 mL) and cool to
0°C in an ice bath.

o Addition: Slowly add mCPBA (approx. 77% purity, 2.2 mmol for sulfone) portion-wise over 10
minutes.

o Note: For sulfoxide, use 1.05 eq and maintain strictly at 0°C. For sulfone, allow to warm to
room temperature (RT).

e Reaction: Stir at RT for 2 hours. A white precipitate (m-chlorobenzoic acid) will form.

¢ Quench: Quench with saturated aqueous NazS20s3 (sodium thiosulfate) to destroy excess
peroxide, then wash with saturated NaHCOs to remove benzoic acid byproducts.

 [solation: Separate phases, dry organic layer (MgSOa), and concentrate. The product is often
pure enough for subsequent steps; otherwise, recrystallize from EtOH/Hexane.

Handling & Safety (E-E-A-T)

o Hazard Identification: As a halogenated aromatic sulfide, this compound should be treated as
a Skin Irritant (H315) and Eye Irritant (H319).

e Odor Control: Thioethers often possess a potent, disagreeable sulfur odor. All weighing and
reactions must be performed inside a functioning fume hood.

o Waste Disposal: Segregate liquid waste into "Halogenated Organic" containers. Do not mix
with strong oxidizers in the waste stream to prevent exothermic runaway.

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen) to prevent slow
oxidation of the sulfur moiety over time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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